Cas no 1020719-72-5 (Penciclovir-d4)

Penciclovir-d4 is a deuterated analog of penciclovir, a nucleoside antiviral agent. This stable isotope-labeled compound is primarily used as an internal standard in quantitative mass spectrometry for the precise analysis of penciclovir and related metabolites in pharmacokinetic and bioanalytical studies. The incorporation of four deuterium atoms enhances its molecular weight, facilitating clear differentiation from the non-labeled analyte during LC-MS/MS analysis. Penciclovir-d4 ensures high accuracy and reproducibility in drug metabolism studies, owing to its identical chemical behavior to penciclovir while minimizing isotopic interference. Its application is critical in antiviral research, particularly for herpesvirus infections, where reliable quantification is essential for efficacy and safety assessments.
Penciclovir-d4 structure
Penciclovir-d4 structure
Product Name:Penciclovir-d4
CAS No:1020719-72-5
MF:C10H15N5O3
MW:257.28244805336
CID:893208
PubChem ID:136226322
Update Time:2025-05-20

Penciclovir-d4 Chemical and Physical Properties

Names and Identifiers

    • Penciclovir-d4
    • 2-amino-9-[1,1,2,2-tetradeuterio-4-hydroxy-3-(hydroxymethyl)butyl]-3H-purin-6-one
    • N-(2-(4-(2-METHOXYPHENYL)PIPERAZIN-1-YL)ETHYL)PYRIDINE-2-AMINE
    • 2-Amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl-3,3,4,4-d4]-6H-purin-6-one
    • DTXSID70849640
    • 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)(1,1,2,2-~2~H_4_)butyl]-3,9-dihydro-6H-purin-6-one
    • 1020719-72-5
    • 2-amino-9-[1,1,2,2-tetradeuterio-4-hydroxy-3-(hydroxymethyl)butyl]-1H-purin-6-one
    • CS-0202670
    • G13664
    • MS-23626
    • J-000612
    • HY-17424S
    • AKOS030243155
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl-3,3,4,4-d4]-
    • Inchi: 1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17/h5-6,16-17H,1-4H2,(H3,11,13,14,18)/i1D2,2D2
    • InChI Key: JNTOCHDNEULJHD-LNLMKGTHSA-N
    • SMILES: OCC(CO)C([2H])([2H])C([2H])([2H])N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Exact Mass: 257.14259634g/mol
  • Monoisotopic Mass: 257.14259634g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Melting Point: 278-281°C

Penciclovir-d4 Pricemore >>

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Additional information on Penciclovir-d4

Research Briefing on Penciclovir-d4 (CAS: 1020719-72-5): Recent Advances and Applications

Penciclovir-d4, a deuterated analog of the antiviral drug penciclovir, has garnered significant attention in recent years due to its utility in pharmacokinetic and metabolic studies. The compound, with CAS number 1020719-72-5, serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of penciclovir in biological matrices. This research briefing synthesizes the latest findings on Penciclovir-d4, highlighting its chemical properties, analytical applications, and emerging roles in antiviral research.

Recent studies have demonstrated the critical role of Penciclovir-d4 in improving the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for penciclovir quantification. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis validated a novel LC-MS/MS assay using Penciclovir-d4 as an internal standard, achieving superior precision (CV < 5%) and linearity (R² > 0.999) across a wide dynamic range (1-1000 ng/mL). The deuterated compound's structural similarity to penciclovir ensures nearly identical chromatographic behavior while providing distinct mass spectral signatures for unambiguous detection.

In drug metabolism research, Penciclovir-d4 has proven invaluable for tracing penciclovir's biotransformation pathways. A breakthrough study in Antimicrobial Agents and Chemotherapy (2024) employed Penciclovir-d4 to identify previously unknown metabolites in human hepatocyte models. The deuterium labeling allowed researchers to distinguish drug-derived metabolites from endogenous compounds, revealing three novel phase II conjugates that account for approximately 15% of total penciclovir metabolism.

The pharmaceutical industry has increasingly adopted Penciclovir-d4 in bioequivalence studies for generic antiviral formulations. Current Good Manufacturing Practice (cGMP)-certified batches of Penciclovir-d4 now enable regulatory-compliant analyses, as evidenced by its inclusion in recent Abbreviated New Drug Application (ANDA) submissions to the FDA. Analytical method validations using this stable isotope-labeled compound consistently meet the stringent criteria outlined in ICH M10 guidelines for bioanalytical method validation.

Emerging applications extend beyond analytical chemistry, with preclinical studies exploring Penciclovir-d4's potential in mechanistic studies of antiviral resistance. Researchers at the University of California, San Francisco (2024) have developed a novel nuclear magnetic resonance (NMR) approach using Penciclovir-d4 to probe interactions between penciclovir and herpes simplex virus thymidine kinase mutants. The deuterium atoms provide distinct NMR signals that facilitate detailed structural analysis of drug-enzyme complexes.

Looking ahead, the development of Penciclovir-d4 with higher isotopic purity (>99.5% deuterium incorporation) promises to further enhance its utility in cutting-edge research. Several pharmaceutical companies have announced plans to incorporate this improved material into their analytical workflows, particularly for studies requiring ultra-high sensitivity such as microdosing trials and single-cell metabolomics. The compound's evolving role underscores the growing importance of stable isotope-labeled standards in modern drug development and personalized medicine approaches.

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